Cas no 123119-86-8 (2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL)

• Product Name: 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL
• CAS No: 123119-86-8
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5041441
• PubChem ID: 14370276
• Update Time: 2025-08-03

2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-(2-[ETHYL(METHYL)AMINO]ETHOXY)ETHAN-1-OL
• SCHEMBL17643348
• CS-0163387
• 123119-86-8
• DB-163682
• EN300-738724
• 2-{2-[ethyl(methyl)amino]ethoxy}ethanol
• E74779
• 2-{2-[ethyl(methyl)amino]ethoxy}ethan-1-ol
• 2-[2-(Ethylmethylamino)ethoxy]ethanol
• BS-52598
• 2-[2-[Ethyl(methyl)amino]ethoxy]ethanol
• 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL

• Inchi： 1S/C7H17NO2/c1-3-8(2)4-6-10-7-5-9/h9H,3-7H2,1-2H3
• InChI Key： RJASLUHIBPFIPK-UHFFFAOYSA-N
• SMILES： O(CCO)CCN(C)CC

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7

Additional information on 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL

Research Brief on 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL (CAS: 123119-86-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL (CAS: 123119-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug design and delivery systems. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications. The compound's unique structure, featuring an ethyl(methyl)aminoethoxyethanol moiety, makes it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the role of 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL as a key intermediate in the synthesis of novel drug candidates. Its amphiphilic nature allows it to interact with both hydrophilic and hydrophobic environments, making it particularly useful in the development of drug delivery systems. For instance, researchers have utilized this compound to enhance the solubility and bioavailability of poorly water-soluble drugs, thereby improving their therapeutic efficacy. The compound's ability to form stable complexes with various active pharmaceutical ingredients (APIs) has been demonstrated in several preclinical studies.

In addition to its applications in drug delivery, 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL has shown promise in targeting specific biological pathways. Recent investigations have explored its potential as a modulator of cell signaling pathways, particularly those involved in inflammation and cancer progression. Preliminary data suggest that the compound may exhibit anti-inflammatory and anti-proliferative effects, although further mechanistic studies are required to fully elucidate its mode of action. These findings open new avenues for the development of targeted therapies for chronic inflammatory diseases and certain types of cancer.

The synthesis and characterization of 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL have also been the focus of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's purity and structural integrity. Moreover, computational modeling studies have provided insights into its molecular interactions and stability under various physiological conditions. These efforts are critical for ensuring the compound's suitability for pharmaceutical applications and for guiding future optimization efforts.

Despite the promising results, challenges remain in the clinical translation of 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL. Issues such as potential toxicity, metabolic stability, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and to fully realize the compound's therapeutic potential. Ongoing research is expected to provide a deeper understanding of its pharmacokinetic and pharmacodynamic properties, paving the way for its eventual use in clinical settings.

In conclusion, 2-(2-[Ethyl(methyl)amino]ethoxy)ethan-1-OL (CAS: 123119-86-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for drug development and delivery. Continued research efforts will be crucial to unlocking its full potential and to translating these findings into tangible therapeutic benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the field and in addressing the remaining challenges associated with this compound.